Cas no 1270339-76-8 (2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol
• CAS No: 1270339-76-8
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5905020
• PubChem ID: 165663894
• Update Time: 2025-06-08

2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol
• 1270339-76-8
• EN300-1840955

• Inchi： 1S/C10H14N2O4/c1-10(11,6-13)7-3-4-9(16-2)8(5-7)12(14)15/h3-5,13H,6,11H2,1-2H3
• InChI Key： PBZNCKQDMRSWSN-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC(=C(C=1)[N+](=O)[O-])OC)N

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol

Professional Introduction to 2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol (CAS No. 1270339-76-8)

2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential applications in drug development. This compound, identified by the CAS number 1270339-76-8, has garnered attention due to its unique chemical properties and its role as a key intermediate in synthesizing various bioactive molecules. The presence of both amino and hydroxyl functional groups, coupled with a nitro-substituted aromatic ring, makes this molecule a versatile candidate for further chemical modifications and biological evaluations.

The molecular structure of 2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol consists of a propanediol backbone substituted with a phenyl ring that bears both methoxy and nitro functional groups. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential interactions with biological targets. The nitro group, in particular, is known for its ability to participate in various chemical reactions, including reduction to an amine or diazotization, which can be exploited in synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing nitroaromatic moieties. The nitro group can serve as a handle for further functionalization, allowing chemists to design molecules with tailored properties. For instance, the reduction of the nitro group to an amine can introduce additional reactivity, enabling the formation of new bonds and the creation of more complex structures. This transformation is particularly relevant in medicinal chemistry, where such modifications can enhance binding affinity or improve metabolic stability.

The methoxy group on the phenyl ring also contributes to the overall functionality of 2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol. Methoxy-substituted aromatic compounds are frequently encountered in natural products and pharmaceuticals, often serving as bioisosteres or key pharmacophores. The methoxy group can influence electronic distribution across the aromatic ring, affecting its interaction with enzymes or receptors. Additionally, it can participate in hydrogen bonding interactions, which are crucial for maintaining molecular stability and specificity in biological systems.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of nitroaromatic compounds. The combination of amino and hydroxyl groups in 2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol suggests potential applications in developing drugs that target protein-protein interactions or enzyme inhibition. For example, the amino group can form ionic bonds or hydrogen bonds with polar residues in proteins, while the hydroxyl group can engage in hydrogen bonding networks, enhancing binding affinity.

The pharmaceutical industry has increasingly focused on identifying novel scaffolds that can be optimized for therapeutic use. Compounds like 2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol offer a rich structural framework for medicinal chemists to explore. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the biological activity of derivatives of this compound. Such approaches have led to the discovery of several promising lead compounds that are being further developed into clinical candidates.

In addition to its potential as a drug intermediate, 2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol may find applications in materials science and industrial chemistry. Its unique structural features make it a suitable candidate for developing novel polymers or functional materials. For instance, the presence of both hydroxyl and amino groups allows for polymerization reactions such as polycondensation or polyaddition, leading to high-performance materials with tailored properties.

The synthesis of 2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol presents several challenges due to its complex structure. However, advances in synthetic methodology have made it more feasible to produce this compound on a laboratory scale. Techniques such as multi-step organic synthesis, catalytic transformations, and protective group strategies have been employed to construct the desired molecular framework efficiently. These advancements have not only facilitated research but also opened up new avenues for exploring its applications.

Ongoing research continues to uncover new insights into the chemical behavior and biological relevance of nitroaromatic compounds. Studies are focusing on understanding how structural modifications influence activity profiles, particularly in terms of selectivity and toxicity. By integrating experimental data with computational modeling, scientists aim to develop predictive models that can guide the design of next-generation therapeutics based on molecules like 2-amino-2-(4-methoxy-3-nitrophenyl)propan-1-ol.

The future prospects for this compound are promising, with potential applications spanning multiple fields including drug discovery, materials science, and industrial chemistry. As our understanding of its properties grows, so too does its significance as a building block for innovative solutions. Whether used as an intermediate in synthesizing new drugs or as a starting point for developing advanced materials, 2-amino-2-(4-methoxy-octadecane)-propanal represents a valuable asset in modern chemical research.